Cas no 2228255-48-7 (2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid)

• Product Name: 2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid
• CAS No: 2228255-48-7
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 5890815
• PubChem ID: 165937975
• Update Time: 2025-11-01

2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid
• 2228255-48-7
• EN300-1815048

• Inchi： 1S/C8H9NO4S/c1-8(2,7(10)11)5-3-4-6(14-5)9(12)13/h3-4H,1-2H3,(H,10,11)
• InChI Key： PCWHYNXAEUCFEB-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C(=O)O)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.02522894g/mol
• Monoisotopic Mass: 215.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Additional information on 2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid

Introduction to 2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid (CAS No. 2228255-48-7)

2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid, identified by the chemical identifier CAS No. 2228255-48-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of nitroaromatic derivatives, incorporating a thiophene ring, which makes it a versatile scaffold for further chemical modifications and biological evaluations. The presence of both a methyl group and a nitro-substituted thiophene moiety contributes to its unique reactivity and potential applications in drug discovery.

The structural features of 2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid make it an intriguing candidate for exploring novel pharmacological pathways. Thiophene derivatives are well-documented for their role in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The nitro group, on the other hand, introduces electrophilic characteristics that can be exploited in synthetic chemistry for further derivatization. This combination of structural elements suggests that 2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid could serve as a valuable intermediate in the synthesis of more complex molecules with enhanced biological activity.

In recent years, there has been a growing interest in developing new therapeutic agents based on heterocyclic compounds. The thiophene core is particularly noteworthy due to its stability and ability to interact with biological targets such as enzymes and receptors. Researchers have been exploring thiophene-based molecules for their potential in treating neurological disorders, cardiovascular diseases, and infections. The nitro group in 2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid adds an additional layer of functionality, enabling selective modifications that can fine-tune the pharmacokinetic properties of derived compounds.

One of the most compelling aspects of 2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid is its potential as a building block for drug development. The propanoic acid moiety provides a carboxylic acid functional group, which is commonly used in medicinal chemistry for forming esters, amides, and other bioactive derivatives. This versatility allows chemists to design molecules with specific pharmacological profiles by appending different substituents to the existing scaffold. Such flexibility is crucial in the iterative process of drug discovery, where multiple rounds of optimization are often required to achieve the desired efficacy and safety.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry due to their ability to modulate biological pathways through redox reactions. The nitro group can be reduced to an amine under specific conditions, leading to changes in the compound's solubility and reactivity. This property has been exploited in the development of prodrugs, where the nitro group serves as a trigger for activation within the target organism. For instance, 2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid could be designed as a prodrug that releases active species upon enzymatic or chemical reduction.

The synthesis of 2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid involves multi-step organic transformations that require careful control of reaction conditions. The introduction of the nitro group onto the thiophene ring typically involves electrophilic aromatic substitution reactions, while the subsequent functionalization at the propanoic acid position may involve esterification or amidation strategies. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making them more accessible for research purposes.

In conclusion, 2-methyl-2-(5-nitrothiophen-2-yl)propanoic acid (CAS No. 2228255-48-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with tailored biological activities. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.